5-amino-1-(3-fluorobenzyl)-N-(3-methoxybenzyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-[(3-fluorophenyl)methyl]-N-[(3-methoxyphenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C18H18FN5O2/c1-26-15-7-3-4-12(9-15)10-21-18(25)16-17(20)24(23-22-16)11-13-5-2-6-14(19)8-13/h2-9H,10-11,20H2,1H3,(H,21,25)
• InChI Key: SGFIPQMAVBPTLP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)C2=C(N(N=N2)CC3=CC(=CC=C3)F)N
• Molecular Formula: C18H18FN5O2
• Molecular Weight: 355.4 g/mol

Description

5-amino-1-(3-fluorobenzyl)-N-(3-methoxybenzyl)-1H-1,2,3-triazole-4-carboxamide is a chemical compound that belongs to the class of triazole derivatives. It has been widely studied for its potential applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery.

Scientific Research Applications

Triazole-Based Drug Development

Triazole derivatives are a focus of intense research due to their diverse biological activities. The synthesis and evaluation of N-(ferrocenylmethyl amino acid) fluorinated benzene-carboxamide derivatives, for instance, have demonstrated potential anticancer properties. These compounds were synthesized using a standard coupling protocol and evaluated on the oestrogen-positive MCF-7 breast cancer cell line, with some showing cytotoxic effects comparable to or better than cisplatin, a clinically employed anticancer drug (Butler et al., 2013).

Solid-Phase Synthesis Applications

In peptide synthesis, triazole derivatives serve as crucial intermediates. For example, a study on solid-phase synthesis of C-terminal peptide amides under mild conditions utilized polymer-supported benzylamides substituted with alkoxy groups, demonstrating the versatility of triazole derivatives in synthesizing biologically relevant molecules (Albericio & Bárány, 2009).

Antimicrobial and Anticancer Activities

The antimicrobial and anticancer activities of triazole derivatives have been extensively studied, highlighting their potential as therapeutic agents. For instance, the synthesis of new 1,2,4-triazole derivatives and their evaluation for antimicrobial activities revealed compounds with good or moderate activities against test microorganisms, suggesting their utility in developing new antimicrobial agents (Bektaş et al., 2007).

Enzyme Inhibition for Disease Treatment

Another study on the synthesis, characterization, and biological evaluation of 4-(2-fluorophenyl)-3-(3-methoxybenzyl)-1H-1,2,4-triazole-5(4H)-one explored its potential as an enzyme inhibitor, which could be useful in treating diseases like Alzheimer's and diabetes. This underscores the importance of triazole derivatives in medicinal chemistry, particularly in the design of enzyme inhibitors (Saleem et al., 2018).